Faropenem Impurity Sodium Salt Faropenem Impurity Sodium Salt An impurity of Faropenem. Faropenem is an oral penem, closely related to the carbapenem class that is used for the treatment of bacterial infections.
Brand Name: Vulcanchem
CAS No.: 195716-77-9
VCID: VC0194152
InChI:
SMILES:
Molecular Formula: C12H14NO5S. Na
Molecular Weight: 284.31 22.99

Faropenem Impurity Sodium Salt

CAS No.: 195716-77-9

Cat. No.: VC0194152

Molecular Formula: C12H14NO5S. Na

Molecular Weight: 284.31 22.99

Purity: > 95%

* For research use only. Not for human or veterinary use.

Faropenem Impurity Sodium Salt - 195716-77-9

Specification

CAS No. 195716-77-9
Molecular Formula C12H14NO5S. Na
Molecular Weight 284.31 22.99
Appearance White to light brown powder

Introduction

Chemical Properties and Structure

Chemical Identification

PropertyValueReference
CAS Number195716-77-9
Alternate CAS (free acid)106560-13-8
Molecular FormulaC₁₂H₁₄NO₅S·Na
Molecular Weight307.30 g/mol
StereochemistryMultiple chiral centers
Purity (typical)>95%

The structure of this impurity contains the characteristic β-lactam ring fused with a thiazoline ring, which is typical of penem antibiotics. The specific stereochemistry at the chiral centers differentiates this impurity from the parent Faropenem compound and contributes to its distinct chemical properties.

Relation to Faropenem

Parent Compound Overview

Faropenem is an oral penem antibiotic with a broad spectrum of activity against various bacterial pathogens. The parent compound, Faropenem Sodium, exists in various hydrated forms, including Faropenem Sodium Salt Hemipentahydrate (C₁₂H₁₄NNaO₅S·5/2H₂O) with a molecular weight of 352.34 g/mol .

The parent compound has the following key properties:

PropertyValueReference
CAS Number (Sodium Salt)122547-49-3
Molecular Formula (Sodium Salt)C₁₂H₁₄NNaO₅S
Molecular Weight (Sodium Salt)307.30 g/mol
Primary UseTreatment of bacterial infections

Formation and Significance

Faropenem Impurity Sodium Salt is structurally related to Faropenem but differs in stereochemical configuration. Such stereochemical variations can arise during synthesis, storage, or degradation of the parent compound. The epimeric nature of this impurity makes it particularly important in pharmaceutical quality control, as stereochemical purity is crucial for maintaining the therapeutic efficacy and safety profile of the drug.

The presence of this impurity in Faropenem formulations is significant for several reasons:

Analytical Methods and Detection

Reference Standards

Research Applications

Pharmaceutical Quality Control

Comparison with Other Faropenem Impurities

Structural and Chemical Comparison

Numerous impurities associated with Faropenem have been identified and characterized. The following table compares Faropenem Impurity Sodium Salt with several other documented Faropenem impurities:

Impurity NameCAS NumberMolecular FormulaMolecular Weight (g/mol)Reference
Faropenem Impurity Sodium Salt (Impurity 17)195716-77-9C₁₂H₁₄NO₅S·Na307.30
Faropenem Impurity 1 Sodium SaltNot specifiedC₁₂H₁₄NO₆S·Na323.30
Faropenem Impurity 1613670-77-2C₈H₉NO₃S199.2
Faropenem Impurity 21423031-12-2C₈H₉NO₃S199.2
Faropenem Impurity 31376616-67-9C₁₂H₁₃NO₅S283.3
Faropenem Impurity 15Not specifiedC₁₂H₁₃NO₅S283.30
(R)-5-(Tetrahydrofuran-2-yl)thiazole-4-carboxylic AcidNot specifiedC₈H₉NO₃S199.22

Significance of Structural Diversity

The structural diversity among Faropenem impurities indicates various potential degradation pathways and synthetic by-products. Different impurities may have different implications for drug stability, efficacy, and safety. The specific stereochemistry of Faropenem Impurity Sodium Salt (as an epimer of Faropenem) makes it particularly important for understanding structure-activity relationships and quality control parameters.

Current Research and Development

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